![molecular formula C33H54O12 B1193987 Silenoside A CAS No. 81655-86-9](/img/structure/B1193987.png)
Silenoside A
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Description
2,3,14,20,25-pentahydroxy-6-oxocholest-7-en-22-yl hexopyranoside is a steroid saponin and an alpha-D-galactoside.
Scientific Research Applications
Chemical Structure and Isolation
Silenoside A, along with its analogs Silenosides B and C, are triterpenoid saponins isolated from the roots of Silene vulgaris. These compounds have been structurally characterized using spectral and chemical methods, revealing their complex glycoside forms. Specifically, this compound is identified as beta-D-galactopyranosyl(1-->2)-beta-D-glucuronopyranosyl-3beta- hydrox y-23-oxoolean-12-en-28-oic acid 28-O-beta-D-xylopyranosyl(1-->3)-beta-D-xylopyranosyl(1-->4)-alpha-L- rhamnopyranosyl(1-->2)-beta-D-fucopyranoside (Gleńsk, Wray, Nimtz, & Schöpke, 1999).
Phytoecdysteroids in Plants
This compound is part of a broader category of phytoecdysteroids, natural products found in plants. Research on other silenosides, such as Silenoside F from Silene brahuica, has contributed to understanding the diversity and potential bioactivity of these compounds. Silenoside F, for example, has been identified as a brahuisterone glycoside (Dzhukharova, Saatov, Abdullaev, & Abubakirov, 1994).
Gene Silencing Research
While not directly related to this compound, the field of gene silencing research has seen significant advancements. This includes the development of strategies for crop protection through spray-induced gene silencing and understanding the underlying mechanisms of gene regulation and silencing in various biological contexts. These insights are relevant for a broad range of applications, from agriculture to medicine (Song et al., 2018), (Amabile et al., 2016).
Properties
81655-86-9 | |
Molecular Formula |
C33H54O12 |
Molecular Weight |
642.8 g/mol |
IUPAC Name |
(2R,3R,5R,9R,10R,13R,17S)-17-[(2R,3R)-2,6-dihydroxy-6-methyl-3-[(2R,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyheptan-2-yl]-2,3,14-trihydroxy-10,13-dimethyl-2,3,4,5,9,11,12,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-6-one |
InChI |
InChI=1S/C33H54O12/c1-29(2,41)9-8-24(45-28-27(40)26(39)25(38)22(15-34)44-28)32(5,42)23-7-11-33(43)17-12-19(35)18-13-20(36)21(37)14-30(18,3)16(17)6-10-31(23,33)4/h12,16,18,20-28,34,36-43H,6-11,13-15H2,1-5H3/t16-,18-,20+,21+,22+,23-,24+,25-,26-,27+,28+,30+,31+,32+,33?/m0/s1 |
InChI Key |
OYLAWXRQIJWVHG-PRYDOBOQSA-N |
Isomeric SMILES |
C[C@]12CC[C@H]3C(=CC(=O)[C@H]4[C@@]3(C[C@H]([C@@H](C4)O)O)C)C1(CC[C@@H]2[C@](C)([C@@H](CCC(C)(C)O)O[C@@H]5[C@@H]([C@H]([C@H]([C@H](O5)CO)O)O)O)O)O |
SMILES |
CC12CCC3C(=CC(=O)C4C3(CC(C(C4)O)O)C)C1(CCC2C(C)(C(CCC(C)(C)O)OC5C(C(C(C(O5)CO)O)O)O)O)O |
Canonical SMILES |
CC12CCC3C(=CC(=O)C4C3(CC(C(C4)O)O)C)C1(CCC2C(C)(C(CCC(C)(C)O)OC5C(C(C(C(O5)CO)O)O)O)O)O |
synonyms |
eta-D-galactopyranosyl(1-->2)-beta-D-glucuronopyranosyl-3beta- hydrox y-23-oxo-olean-12-en-28-oic acid 28-O-beta-D-xylopyranosyl(1-->3)-beta-D-xylopyranosyl(1-->4)-alpha-L- rhamnopyranosyl(1-->2)-beta-D-fucopyranoside silenoside A |
Origin of Product |
United States |
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